molecular formula C9H10F3NO B1322481 3-Methoxy-5-(trifluoromethyl)benzylamine CAS No. 916420-96-7

3-Methoxy-5-(trifluoromethyl)benzylamine

Cat. No. B1322481
CAS RN: 916420-96-7
M. Wt: 205.18 g/mol
InChI Key: WNCDSBLUNYDXQO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound "3-Methoxy-5-(trifluoromethyl)benzylamine" is not directly mentioned in the provided papers. However, the papers do discuss various related compounds and methodologies that could be relevant to the synthesis, molecular structure analysis, and chemical reactions of similar compounds. For instance, the synthesis of benzylamine derivatives and their properties are discussed, which could provide insights into the behavior of the compound .

Synthesis Analysis

The synthesis of related compounds involves various methods such as the reaction of benzyl chlorides with acetaldehyde ammonia trimer in the presence of a base to afford tribenzylamines , and the synthesis of 4-Hydroxy-3-methoxy benzylamine hydrochloride from vanillin and hydroxylamine hydrochloride through oximation, reduction, and salification reactions . These methods could potentially be adapted for the synthesis of "3-Methoxy-5-(trifluoromethyl)benzylamine" by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

Molecular structure analysis is often performed using techniques such as X-ray crystallography, IR spectroscopy, and quantum chemical computation . For example, the structure of a novel benzamide was analyzed using X-ray single crystal diffraction technique and quantum chemical computation . Similarly, the molecular structure of a methoxy-substituted compound was determined by single-crystal X-ray diffraction . These techniques could be applied to determine the molecular structure of "3-Methoxy-5-(trifluoromethyl)benzylamine."

Chemical Reactions Analysis

The chemical reactions of benzylamine derivatives can be quite diverse. For instance, the reaction of benzylamine with 5-hydroxyindoles in the presence of potassium hexacyanoferrate(III) leads to the formation of fluorescent compounds . Additionally, the selective para metalation of unprotected methoxy benzoic acids with n-butyl lithium–potassium tert-butoxide has been reported . These reactions highlight the reactivity of benzylamine derivatives and could provide a basis for predicting the reactions of "3-Methoxy-5-(trifluoromethyl)benzylamine."

Physical and Chemical Properties Analysis

The physical and chemical properties of benzylamine derivatives can be characterized by their fluorescence, sensitivity, and quantum yield , as well as their electronic properties such as HOMO and LUMO energies . The spectrofluorimetric determination of 5-hydroxyindoles with benzylamine derivatives also provides information on the sensitivity and reactivity of these compounds . These properties are crucial for understanding the behavior of "3-Methoxy-5-(trifluoromethyl)benzylamine" in various environments and applications.

Scientific Research Applications

Synthesis Techniques and Routes

  • A general route to synthesize 3-((trifluoromethyl)thio)benzofurans and 3-((trifluoromethyl)thio)benzothiophenes has been developed, using reactions that could potentially involve 3-Methoxy-5-(trifluoromethyl)benzylamine as an intermediate or related compound (Sheng, Fan, & Wu, 2014).
  • The ortho-C-H trifluoromethylation of benzylamines, which could include 3-Methoxy-5-(trifluoromethyl)benzylamine, has been achieved using a Pd(II)-catalyzed process, useful in medicinal chemistry (Miura, Feng, Ma, & Yu, 2013).

Chemical Analysis and Characterization

Medicinal Chemistry and Drug Development

Safety and Hazards

The compound is classified as dangerous, with hazard statements indicating that it causes severe skin burns and eye damage . It may also cause respiratory irritation . Precautionary measures include avoiding breathing its dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

[3-methoxy-5-(trifluoromethyl)phenyl]methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H10F3NO/c1-14-8-3-6(5-13)2-7(4-8)9(10,11)12/h2-4H,5,13H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WNCDSBLUNYDXQO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)C(F)(F)F)CN
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H10F3NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.18 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Methoxy-5-(trifluoromethyl)benzylamine

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